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Compound of Interest

Compound Name: Aldicarb-oxime

Cat. No.: B8536323 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of aldicarb-oxime
(CAS 1646-75-9) in organic solvents. Due to the limited availability of quantitative solubility

data for aldicarb-oxime, this guide also includes data for the structurally related parent

compound, aldicarb, to provide a comparative reference. Detailed experimental methodologies

and workflow visualizations are included to assist in practical laboratory applications.

Introduction to Aldicarb-Oxime
Aldicarb-oxime, with the chemical name 2-methyl-2-(methylthio)propionaldehyde oxime, is a

crucial intermediate in the synthesis of the N-methylcarbamate insecticide, aldicarb.[1]

Understanding its solubility in various organic solvents is essential for its synthesis, purification,

formulation, and for the development of analytical methods for its detection.

Solubility of Aldicarb-Oxime
Qualitative Solubility of Aldicarb-Oxime
Qualitative data indicates that industrial-grade aldicarb-oxime is a light yellow to light brown

liquid. It is described as being soluble in ethanol, benzene, and chloroalkanes.[2][3] It is slightly

soluble in water.[2][3]
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As of the latest literature review, specific quantitative solubility data (e.g., in g/L or mol/L) for

aldicarb-oxime in a broad range of organic solvents is not extensively published.

Solubility of Aldicarb (Parent Compound)
Given the structural similarity, the solubility data for aldicarb can provide valuable insights into

the expected behavior of aldicarb-oxime. Aldicarb is the product of the reaction of aldicarb-
oxime with methyl isocyanate.

Quantitative Solubility Data for Aldicarb
The following table summarizes the quantitative solubility of crystalline aldicarb in several

organic solvents.

Table 1: Quantitative Solubility of Aldicarb in Various Organic Solvents

Solvent Temperature (°C) Solubility (g/L)

Acetone 20-25 350

Benzene 20-25 150

Chloroform 20-25 350

Dichloromethane 20-25 300

Xylene 20-25 50

Heptane 20-25 Practically Insoluble

Source:[4]

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of a

compound like aldicarb-oxime in an organic solvent using the isothermal shake-flask method.

Materials and Equipment
Analytical standard of the compound (e.g., aldicarb-oxime)
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High-purity organic solvents

Thermostatically controlled shaker or incubator

Analytical balance

Glass vials with screw caps

Centrifuge

Volumetric flasks and pipettes

Syringe filters (chemically compatible with the solvent)

Analytical instrument for quantification (e.g., HPLC-UV, GC-MS)

Procedure
Preparation of a Saturated Solution: Add an excess amount of the solid compound to a glass

vial containing a known volume of the selected organic solvent.

Equilibration: Seal the vials and place them in a thermostatically controlled shaker set at a

constant temperature (e.g., 25 °C). Shake the vials for a sufficient period (typically 24-72

hours) to ensure that equilibrium is reached.

Phase Separation: After the equilibration period, allow the vials to rest at the constant

temperature for at least 24 hours to allow the undissolved solid to settle. For a more

complete separation, the samples can be centrifuged.

Sample Collection: Carefully withdraw a known volume of the clear supernatant using a

pipette. To avoid transferring any solid particles, it is advisable to use a syringe filter.

Dilution: Dilute the collected supernatant with a known volume of the same organic solvent to

a concentration that falls within the linear range of the analytical method.

Quantification: Analyze the diluted sample using a validated analytical method (e.g., HPLC-

UV, GC-MS) to determine the concentration of the dissolved compound.
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Calculation: Calculate the solubility of the compound in the solvent at the specified

temperature based on the measured concentration and the dilution factor.

Visualizations
Logical Relationship: Synthesis of Aldicarb from
Aldicarb-Oxime
The following diagram illustrates the chemical relationship between aldicarb-oxime and

aldicarb.

Aldicarb-Oxime Aldicarb+ Methyl Isocyanate

Click to download full resolution via product page

Caption: Synthesis of Aldicarb from Aldicarb-Oxime.

Experimental Workflow: Solubility Determination
The diagram below outlines the key steps in the experimental workflow for determining the

solubility of a compound in an organic solvent.
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Add excess solute to solvent

Equilibrate at constant temperature

Separate solid and liquid phases

Withdraw and dilute supernatant

Quantify concentration via analytical method

Calculate solubility

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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